Methyl 8-fluoro-1-oxo-3,4-dihydroisochromene-3-carboxylate
Overview
Description
Methyl 8-fluoro-1-oxo-3,4-dihydroisochromene-3-carboxylate is a useful research compound. Its molecular formula is C11H9FO4 and its molecular weight is 224.187. The purity is usually 95%.
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Scientific Research Applications
Antibacterial and Antimicrobial Applications
Fluoronaphthyridines as Antibacterial Agents : A study by Bouzard et al. (1992) highlights the synthesis and structure-activity relationships of fluoro-substituted naphthyridine derivatives, revealing their potent in vitro and in vivo antibacterial activities. This research suggests that fluorinated compounds, similar to "Methyl 8-fluoro-1-oxo-3,4-dihydroisochromene-3-carboxylate," could have significant antibacterial applications, potentially offering a basis for developing new therapeutic agents (Bouzard et al., 1992).
Mechanism of Action
Target of Action
The primary targets of methyl 8-fluoro-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxylate are currently unknown
Action Environment
Environmental factors can influence the action, efficacy, and stability of methyl 8-fluoro-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxylate . These factors could include pH, temperature, and the presence of other molecules or compounds.
Properties
IUPAC Name |
methyl 8-fluoro-1-oxo-3,4-dihydroisochromene-3-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9FO4/c1-15-10(13)8-5-6-3-2-4-7(12)9(6)11(14)16-8/h2-4,8H,5H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QDDRRJWNZOOHOL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1CC2=C(C(=CC=C2)F)C(=O)O1 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9FO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
224.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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